Cas no 626216-27-1 (2-(dimethylamino)ethyl(2-fluorophenyl)methylamine)

• Product Name: 2-(dimethylamino)ethyl(2-fluorophenyl)methylamine
• CAS No: 626216-27-1
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 1070755
• PubChem ID: 3154220
• Update Time: 2025-04-20

2-(dimethylamino)ethyl(2-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N'-(2-Fluoro-benzyl)-N,N-dimethyl-ethane-1,2-diamine
• [2-(dimethylamino)ethyl][(2-fluorophenyl)methyl]amine
• DTXSID001186164
• N2-[(2-Fluorophenyl)methyl]-N1,N1-dimethyl-1,2-ethanediamine
• N-[(2-fluorophenyl)methyl]-N',N'-dimethylethane-1,2-diamine
• AKOS000162171
• BAB21627
• CS-0250036
• EN300-49102
• N'-(2-fluorobenzyl)-N,N-dimethylethane-1,2-diamine
• N'-(2-fluoro-benzyl)-N,N-dimethyl-ethane-1,2-diamine, AldrichCPR
• SCHEMBL16269015
• 626216-27-1
• STK127805
• 2-(dimethylamino)ethyl(2-fluorophenyl)methylamine

• MDL： MFCD04035536
• Inchi： 1S/C11H17FN2/c1-14(2)8-7-13-9-10-5-3-4-6-11(10)12/h3-6,13H,7-9H2,1-2H3
• InChI Key： HTBXSNPURUNNNU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCCN(C)C

Computed Properties

• Exact Mass: 196.13757671g/mol
• Monoisotopic Mass: 196.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

2-(dimethylamino)ethyl(2-fluorophenyl)methylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines